Cas no 88310-62-7 (Benzonitrile, 5-chloro-2-hydroxy-3-nitro-)

• Product Name: Benzonitrile, 5-chloro-2-hydroxy-3-nitro-
• CAS No: 88310-62-7
• MF: C₇H₃ClN₂O₃
• MW: 198.563320398331
• CID: 637869
• PubChem ID: 71409204
• Update Time: 2025-04-19

Benzonitrile, 5-chloro-2-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 5-chloro-2-hydroxy-3-nitro-
• 5-chloro-2-hydroxy-3-nitrobenzonitrile
• WLZ3454
• 5-chloro-2-hydroxy-3-nitro-benzonitrile
• G11273
• AKOS040768415
• SCHEMBL16096964
• DTXSID40828962
• 88310-62-7

• Inchi： 1S/C7H3ClN2O3/c8-5-1-4(3-9)7(11)6(2-5)10(12)13/h1-2,11H
• InChI Key： YPZASGUTWBNWFJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=C(C=1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 197.9832197g/mol
• Monoisotopic Mass: 197.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89.8Ų